3,3-Dimethyl-2-phenylbutanenitrile
Overview
Description
3,3-Dimethyl-2-phenylbutanenitrile, also known as DMPPB, is a chemical compound that belongs to the category of nitriles. It is widely used in scientific research for its unique properties and its ability to act as a potent inhibitor of certain enzymes. DMPPB has been extensively studied in recent years, and its synthesis method, mechanism of action, biochemical and physiological effects, and potential future directions have been the subject of numerous research studies.
Mechanism of Action
The mechanism of action of 3,3-Dimethyl-2-phenylbutanenitrile involves the binding of the compound to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in the activity of the enzyme. In the case of MAO, inhibition of the enzyme leads to an increase in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Inhibition of MAO can lead to an increase in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, which can have effects on mood, cognition, and behavior. Inhibition of AChE can lead to an increase in the levels of acetylcholine, which can have effects on memory and cognition.
Advantages and Limitations for Lab Experiments
3,3-Dimethyl-2-phenylbutanenitrile has several advantages for use in lab experiments. It is a highly potent inhibitor of certain enzymes, making it an effective tool for studying the role of these enzymes in various physiological processes. Additionally, this compound is relatively easy to synthesize and has a high yield, making it readily available for use in experiments.
However, there are also limitations to the use of this compound in lab experiments. The compound is highly reactive and can be toxic in high concentrations, making it important to handle with care. Additionally, this compound is not selective for specific subtypes of enzymes, which can make it difficult to study the effects of specific enzymes in isolation.
Future Directions
There are several potential future directions for research on 3,3-Dimethyl-2-phenylbutanenitrile. One area of interest is the development of more selective inhibitors of specific subtypes of enzymes. This could allow for a more detailed understanding of the role of these enzymes in various physiological processes.
Another potential direction for future research is the development of this compound derivatives with improved pharmacokinetic properties. This could allow for the development of new drugs with therapeutic potential for a variety of conditions.
Conclusion:
In conclusion, this compound is a highly potent inhibitor of certain enzymes that has been extensively studied in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, and potential future directions have been the subject of numerous research studies. While there are limitations to the use of this compound in lab experiments, its unique properties make it an important tool for studying the role of enzymes in various physiological processes.
Scientific Research Applications
3,3-Dimethyl-2-phenylbutanenitrile has been extensively used in scientific research as a potent inhibitor of certain enzymes. It has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a key role in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
properties
IUPAC Name |
3,3-dimethyl-2-phenylbutanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N/c1-12(2,3)11(9-13)10-7-5-4-6-8-10/h4-8,11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKSWQURKSGWQEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C#N)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104330-13-4 |
Source
|
| Record name | 3,3-dimethyl-2-phenylbutanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6S,10bR)-6-[4-(methylthio)phenyl]-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline](/img/structure/B3417273.png)
![(3aS,6aS)-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-4(6aH)-one](/img/structure/B3417295.png)
![[(Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidene]dimethylammonium Tetrafluoroborate](/img/structure/B3417372.png)
